N,N'-(ethane-1,2-diyl)bis(2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide)

• IUPAC Name: 2-methyl-N-[2-[(2-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carbonyl)amino]ethyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C18H16N6O4S2/c1-9-7-23-15(27)11(5-21-17(23)29-9)13(25)19-3-4-20-14(26)12-6-22-18-24(16(12)28)8-10(2)30-18/h5-8H,3-4H2,1-2H3,(H,19,25)(H,20,26)
• InChI Key: LFVDKVGPGXCRCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=O)C(=CN=C2S1)C(=O)NCCNC(=O)C3=CN=C4N(C3=O)C=C(S4)C
• Molecular Formula: C18H16N6O4S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 896342-56-6

Description

N,N'-(ethane-1,2-diyl)bis(2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide) is a useful research compound. Its molecular formula is C18H16N6O4S2 and its molecular weight is 444.48. The purity is usually 95%.
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Scientific Research Applications

Applications in Optoelectronic Materials

Functionalized quinazolines and pyrimidines, including N,N'-(ethane-1,2-diyl)bis(2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide), are known for their wide spectrum of biological activities. Recent research has expanded the application of these compounds into the field of optoelectronic materials. The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems is highly valued for creating novel optoelectronic materials. These materials are used in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. Notably, the electroluminescent properties of these compounds make them suitable for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. Additionally, their potential as photosensitizers for dye-sensitized solar cells and as thermally activated delayed fluorescence emitters is recognized (Lipunova et al., 2018).

Importance in Synthetic Chemistry

The pyranopyrimidine core, closely related to N,N'-(ethane-1,2-diyl)bis(2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide), is a crucial precursor in the medicinal and pharmaceutical industries due to its broad synthetic applications and bioavailability. Research highlights the versatility of these compounds as intermediates for synthesizing a variety of heterocycles and natural products. The use of diversified hybrid catalysts in the synthesis of these compounds is noteworthy, emphasizing their role in creating lead molecules for future research and development (Parmar et al., 2023).

Role in Drug Discovery

Pyrazolo[1,5-a]pyrimidine scaffold, similar to N,N'-(ethane-1,2-diyl)bis(2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide), is a privileged heterocycle in drug discovery. Its application as a building block for developing drug-like candidates has shown a broad range of medicinal properties, including anticancer, CNS agents, anti-infectious, anti-inflammatory, and CRF1 antagonists. The structure-activity relationship (SAR) studies of these compounds have garnered significant attention, paving the way for the development of potential drug candidates. This highlights the potential for further exploration of this scaffold in drug development (Cherukupalli et al., 2017).